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Compound of Interest

Compound Name:
1-hexadecyl-3-methylimidazolium

bromide

Cat. No.: B1149077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of the ionic

liquid 1-hexadecyl-3-methylimidazolium bromide ([C16mim]Br). It is designed to be a

valuable resource for researchers, scientists, and professionals in drug development, offering

detailed information on its physicochemical properties, synthesis, experimental protocols, and

potential applications.

Physicochemical Characteristics
1-Hexadecyl-3-methylimidazolium bromide is an imidazolium-based ionic liquid

characterized by a long C16 alkyl chain attached to the imidazolium cation, with bromide as the

counter-anion.[1] This structure imparts amphiphilic properties, making it behave as a

surfactant.[1][2] It typically appears as a white to light yellow powder or crystalline solid.[1]

Table 1: Key Physicochemical Properties of [C16mim]Br
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Property Value References

Molecular Formula C20H39BrN2 [3][4]

Molecular Weight 387.44 g/mol [3][4]

CAS Number 132361-22-9 [3][4]

Appearance
White to light yellow

powder/crystalline solid
[1]

Melting Point 42-68 °C [1][4][5][6]

Decomposition Temperature Onset reported above 150 °C [1]

Purity (typical) >97% [1]

Synthesis of [C16mim]Br
The synthesis of 1-hexadecyl-3-methylimidazolium bromide is typically achieved through a

quaternization reaction involving the S_N2 substitution of 1-bromohexadecane with 1-

methylimidazole.[1][5][7]

Experimental Protocol: Synthesis of [C16mim]Br
Materials:

1-methylimidazole (99% purity)

1-bromohexadecane (97% purity)

Ethyl acetate (≥99.5% purity) or Dichloromethane (≥99.9% purity)

Nitrogen gas

Procedure:

In a two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve equimolar amounts of 1-methylimidazole and 1-bromohexadecane in a suitable

solvent such as ethyl acetate or dichloromethane.[5][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/132361-22-9
http://www.ionike.com/en/product/Imidazolium/MIm/2014-04-21/161.html
https://pubchem.ncbi.nlm.nih.gov/compound/132361-22-9
http://www.ionike.com/en/product/Imidazolium/MIm/2014-04-21/161.html
https://pubchem.ncbi.nlm.nih.gov/compound/132361-22-9
http://www.ionike.com/en/product/Imidazolium/MIm/2014-04-21/161.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
http://www.ionike.com/en/product/Imidazolium/MIm/2014-04-21/161.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9965557/
https://m.chemicalbook.com/ProductChemicalPropertiesCB22473956_EN.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://pmc.ncbi.nlm.nih.gov/articles/PMC9965557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9965557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2977825/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction mixture is stirred under a nitrogen atmosphere at a controlled temperature,

typically around 65 °C, for 24 hours.[5]

After the reaction is complete, the mixture is cooled to room temperature.

The resulting product is filtered and washed multiple times with ethyl acetate to remove any

unreacted starting materials.[5]

The purified solid is then dried under vacuum at approximately 40 °C for 24 hours to yield 1-
hexadecyl-3-methylimidazolium bromide as a white powder.[5]

The final product's structure and purity can be confirmed using analytical techniques such as

NMR (Nuclear Magnetic Resonance) and FTIR (Fourier-Transform Infrared Spectroscopy).

[1]
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Synthesis of [C16mim]Br.
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[C16mim]Br exhibits good thermal stability, a characteristic feature of many ionic liquids.[1]

Thermogravimetric analysis (TGA) is the standard method for evaluating its thermal

decomposition.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Instrument:

Thermogravimetric Analyzer (e.g., TGA-Q500)

Procedure:

Place a small, accurately weighed sample (typically 5-10 mg) of [C16mim]Br into a tared

TGA pan (e.g., platinum or alumina).

Place the pan into the TGA furnace.

Heat the sample under a controlled atmosphere, typically flowing nitrogen, to prevent

oxidative degradation.[9]

The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range

(e.g., from room temperature to 600 °C).

The weight loss of the sample is recorded as a function of temperature. The onset of

decomposition is determined from the resulting TGA curve.

A study on similar 1-alkyl-3-methylimidazolium bromide ionic liquids showed that decomposition

often begins at temperatures significantly lower than the onset temperature determined by fast-

scan TGA, especially during long-term isothermal studies.[9] The hygroscopic nature of

[C16mim]Br can also affect its thermal stability, with the presence of water potentially lowering

the onset of degradation.[5]

Surfactant Properties and Micelle Formation
The amphiphilic nature of [C16mim]Br, with its hydrophilic imidazolium head and a long

hydrophobic hexadecyl tail, allows it to act as a surfactant.[1][2] In aqueous solutions, above a
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certain concentration known as the critical micelle concentration (CMC), these molecules self-

assemble into micelles.[10]

Table 2: Surfactant Properties of Imidazolium-Based
Ionic Liquids

Ionic Liquid
Critical Micelle
Concentration
(CMC)

Method Conditions Reference

1-Hexadecyl-3-

methylimidazoliu

m chloride

[11]

1-Dodecyl-3-

methylimidazoliu

m chloride

Conductivity,

Surface Tension

Aqueous,

293.15-308.15 K
[12]

1-Tetradecyl-3-

methylimidazoliu

m bromide

Conductivity,

Surface Tension

Aqueous,

298.15-318.15 K
[13]

Note: Specific CMC values for [C16mim]Br were not consistently found across the searched

literature, but related compounds are listed for comparison.

Experimental Protocol: Determination of Critical Micelle
Concentration (CMC)
The CMC can be determined by monitoring a physical property of the surfactant solution that

changes abruptly at the point of micelle formation. Common methods include surface tension,

conductivity, and fluorescence spectroscopy.[10][12]

Conductivity Method:

Prepare a series of aqueous solutions of [C16mim]Br with varying concentrations.

Measure the specific conductivity of each solution at a constant temperature.
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Plot the specific conductivity versus the concentration of [C16mim]Br.

The plot will typically show two linear regions with different slopes. The intersection of these

two lines corresponds to the CMC.[12]

Hydrophilic Heads (Red Circles)
Hydrophobic Tails (Blue Lines)

Below CMC: Monomers in Solution Above CMC: Micelle Formation

Click to download full resolution via product page

Micelle Formation of [C16mim]Br.

Antimicrobial and Cytotoxic Activity
Imidazolium-based ionic liquids, particularly those with longer alkyl chains like [C16mim]Br,

have demonstrated significant antimicrobial and cytotoxic properties.[14][15] The antimicrobial

efficacy generally increases with the length of the alkyl chain.[15][16]

Table 3: Antimicrobial and Cytotoxic Activity Profile
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Organism/Cell Line Activity Key Findings References

Candida tropicalis Antifungal

[C16mim]Cl was

highly effective in

eliminating viable cells

in biofilms at much

lower concentrations

than chlorhexidine.

[11]

Human leukemia cell

lines
Cytotoxic

1-hexadecyl-3-

methylimidazolium

chloride showed high

activity.

[14]

Various Bacteria and

Fungi
Antimicrobial

Antimicrobial activity

increases with alkyl

chain length, with a

potential cut-off effect

at C16 or C18.

[15][16]

Experimental Protocol: Minimum Inhibitory
Concentration (MIC) Assay
Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents visible

growth of a microorganism after overnight incubation.

Procedure (Broth Microdilution Method):

Prepare a stock solution of [C16mim]Br in a suitable solvent.

In a 96-well microtiter plate, perform serial two-fold dilutions of the [C16mim]Br stock solution

in a liquid growth medium appropriate for the test microorganism.

Inoculate each well with a standardized suspension of the test microorganism (e.g., bacteria

or fungi).

Include positive (microorganism with no [C16mim]Br) and negative (medium only) controls.
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Incubate the plate under appropriate conditions (e.g., 37 °C for 24 hours for bacteria).

After incubation, visually inspect the wells for turbidity (growth). The MIC is the lowest

concentration of [C16mim]Br at which no growth is observed.

Applications in Drug Development and Research
The unique properties of [C16mim]Br make it a versatile compound in various research and

development areas:

Drug Delivery: Its surfactant properties suggest potential use in formulations for drug

solubilization and as a component of microemulsions.[17]

Antimicrobial Agent: Its potent activity against a range of microbes, including those forming

biofilms, makes it a candidate for the development of new disinfectants and antiseptics.[11]

[15]

Catalysis and Synthesis: Like other ionic liquids, it can serve as a green solvent and catalyst

in organic synthesis.[2]

Extraction: Aqueous solutions of [C16mim]Br have been successfully used for the extraction

of organic molecules, such as polycyclic aromatic hydrocarbons, from environmental

samples.[18][19]

Safety and Handling
[C16mim]Br requires careful handling in a laboratory setting. It is advisable to work in a well-

ventilated area and wear appropriate personal protective equipment (PPE), including gloves

and safety glasses, to avoid skin and eye contact.[20] Store the compound in a tightly sealed

container in a cool, dry place away from oxidizing agents.[21][22] In case of ingestion, rinse the

mouth with water and seek immediate medical attention; do not induce vomiting.[20]

Studies on related imidazolium ionic liquids have indicated potential toxicity to aquatic

organisms, causing oxidative stress and DNA damage in zebrafish at certain concentrations.

[23][24] Therefore, proper disposal and environmental considerations are crucial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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